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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data for the validation of the

Indium-Thulium (In-Tm) binary phase diagram. The data presented is crucial for understanding

the alloying behavior, synthesis of intermetallic compounds, and predicting material properties

relevant to various research and development applications, including the design of novel

materials.

I. Overview of Experimental Findings
The experimental determination of the In-Tm phase diagram has been primarily established

through the complementary use of Differential Thermal Analysis (DTA), X-ray Diffraction (XRD),

and metallography. These techniques have allowed for the identification of several intermetallic

compounds and the characterization of the phase equilibria in the In-Tm system.

A key study by Yatsenko et al. established the phase diagrams for a series of binary rare earth-

indium systems, including the In-Tm system. Their work confirmed the existence of multiple

intermetallic compounds and provided crucial data on invariant reactions.[1] Another

publication by Aluf et al. also reported on the investigation of the Tm-In phase diagram using

DTA and X-ray Phase Analysis (RPA), corroborating the existence of several compounds and

identifying a new one.[1]

II. Quantitative Data Summary
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The following tables summarize the key quantitative data derived from the experimental

validation of the In-Tm phase diagram.

Table 1: Invariant Reactions in the In-Tm System

Reaction Type Temperature (°C)
Composition (at.%
Tm)

Phases Involved

Eutectic 155 ~1 L ↔ (In) + In3Tm

Peritectic 880 ~25 L + InTm ↔ In3Tm

Peritectic 950 ~37.5 L + In2Tm ↔ InTm

Peritectic 1020 ~50 L + InTm2 ↔ In2Tm

Congruent Melting 1180 62.5 In2Tm3 ↔ L

Peritectic 1140 ~66.7 L + (β-Tm) ↔ InTm2

Eutectic 900 ~85 L ↔ (α-Tm) + InTm2

Note: The exact compositions of the invariant points are based on the interpretation of the

published phase diagram and may have some uncertainty.

Table 2: Crystallographic Data of In-Tm Intermetallic Compounds

Compound Pearson Symbol Space Group Prototype

In3Tm cP4 Pm-3m AuCu3

InTm cP2 Pm-3m CsCl

In2Tm hP6 P6/mmm Ni2In

In2Tm3 tI10 I4/mcm Si2U3

InTm2 oP12 Pnma Co2Si

III. Experimental Protocols
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The determination of the In-Tm phase diagram relies on a combination of well-established

experimental techniques. The general methodologies are outlined below.

A. Sample Preparation
Alloy Synthesis: High-purity indium (99.99%) and thulium (99.9%) are weighed in the desired

stoichiometric ratios.

Arc Melting: The constituent metals are melted together in an argon arc furnace on a water-

cooled copper hearth. To ensure homogeneity, the alloy buttons are typically melted and

flipped several times.

Annealing: The as-cast alloys are sealed in evacuated quartz or tantalum crucibles and

annealed at different temperatures for extended periods (from several hours to weeks) to

achieve equilibrium. The annealing is followed by quenching in cold water to retain the high-

temperature phase structures.

B. Differential Thermal Analysis (DTA)
Principle: DTA is used to determine the temperatures of phase transitions (e.g., melting,

eutectic, and peritectic reactions) by detecting the heat absorbed or released during these

transformations.

Procedure: Small pieces of the annealed alloys are placed in a DTA apparatus. The samples

are heated and cooled at a controlled rate (e.g., 10-20 °C/min) in an inert atmosphere (e.g.,

argon). The temperature difference between the sample and a reference material is recorded

as a function of temperature. The onset of peaks in the DTA curves indicates the transition

temperatures.

C. X-ray Diffraction (XRD)
Principle: XRD is employed to identify the crystal structures of the different phases present in

the alloys.

Procedure: The annealed and quenched samples are pulverized into a fine powder. The

powder is then analyzed using an X-ray diffractometer. The resulting diffraction patterns are
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compared with standard crystallographic databases to identify the phases and determine

their lattice parameters.

D. Metallography
Principle: Metallographic analysis is used to visually examine the microstructure of the alloys

and identify the phases present.

Procedure: The annealed alloy samples are mounted, polished to a mirror finish, and then

etched with a suitable chemical reagent to reveal the grain boundaries and different phases.

The microstructure is then observed using an optical or scanning electron microscope

(SEM).

IV. Experimental Workflow
The following diagram illustrates the typical experimental workflow for the validation of a binary

phase diagram like In-Tm.
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Caption: Experimental workflow for In-Tm phase diagram validation.
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This comprehensive guide, based on available experimental data, provides a foundational

understanding of the In-Tm phase diagram. Further research and thermodynamic modeling can

build upon this experimental work to refine the phase boundaries and thermodynamic

parameters of this important binary system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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